Cas no 163578-99-2 (4-(4-((4-Aminobenzoyl)oxy)-3-methylbutoxy)butyl 4-aminobenzoate)

163578-99-2 structure
Product name:4-(4-((4-Aminobenzoyl)oxy)-3-methylbutoxy)butyl 4-aminobenzoate
4-(4-((4-Aminobenzoyl)oxy)-3-methylbutoxy)butyl 4-aminobenzoate Chemical and Physical Properties
Names and Identifiers
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- 4-(4-((4-Aminobenzoyl)oxy)-3-methylbutoxy)butyl 4-aminobenzoate
- 4-[4-(4-aminobenzoyl)oxy-3-methylbutoxy]butyl 4-aminobenzoate
- 3-METHYL TETRAMETHYLENE ETHER)GLYCOL BIS(4-AMINOBENZOATE) [SL-100A]
- 3-METHYL TETRAMETHYLENE ETHER)GLYCOL BIS(4-AMINOBENZOATE) SL-100A
- 4-[4-(4-aminobenzoyl)oxy-3-methyl-butoxy]butyl 4-aminobenzoate
- poly(tetramethylene-3-methyltetramethylene ether)glycol bis(4-aminobenzoate)
- 4-(4-((4-Aminobenzoyl)oxy)-3-methylbutoxy)butyl4-aminobenzoate
- 4-{4-[(4-Aminobenzoyl)oxy]butoxy}-2-methylbutyl 4-aminobenzoate
- DTXSID00670000
- 163578-99-2
- SCHEMBL18037702
- AKOS015964399
- AKOS025401462
- POLY(TETRAMETHYLENE/3-METHYL TETRAMETHYLENE ETHER)GLYCOL BIS(4-AMINOBENZOATE) [SL-100A]
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- Inchi: InChI=1S/C23H30N2O5/c1-17(16-30-23(27)19-6-10-21(25)11-7-19)12-15-28-13-2-3-14-29-22(26)18-4-8-20(24)9-5-18/h4-11,17H,2-3,12-16,24-25H2,1H3
- InChI Key: JIWNZVALGCBGQT-UHFFFAOYSA-N
- SMILES: NC1C=CC(C(OCCCCOCCC(C)COC(=O)C2C=CC(N)=CC=2)=O)=CC=1
Computed Properties
- Exact Mass: 414.21547206g/mol
- Monoisotopic Mass: 414.21547206g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 30
- Rotatable Bond Count: 14
- Complexity: 500
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 114Ų
4-(4-((4-Aminobenzoyl)oxy)-3-methylbutoxy)butyl 4-aminobenzoate Related Literature
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Brandon A. Vara,Matthieu Jouffroy,Gary A. Molander Chem. Sci., 2017,8, 530-535
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Weiwei Rong,Zheng Sun,Qing Li,Ran Liu,Taozhen Zhang,Tianyang Wang,Wenling Yang,Zhe Li,Kaishun Bi Anal. Methods, 2016,8, 2176-2184
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Yafei Wang,Weiwei Chen,JiangKun Cao,Jianhua Xiao,Shanhui Xu,Mingying Peng J. Mater. Chem. C, 2019,7, 11824-11833
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4. Bayesian analysis of data from segmented super-resolution images for quantifying protein clustering†Marta Cullell-Dalmau,Carlo Manzo Phys. Chem. Chem. Phys., 2020,22, 1107-1114
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5. Book reviews
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